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For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Vat Yellow 4 (C.I. Pigment Yellow 108) is an anthraquinone dye with a history of use in the

textile industry and military applications. This technical guide provides an in-depth review of the

available scientific literature on its carcinogenicity and toxicity. A comprehensive bioassay

conducted by the National Cancer Institute (NCI) revealed limited evidence of carcinogenicity in

male mice, specifically an increased incidence of lymphomas and hepatocellular tumors. In

contrast, no significant increase in tumor incidence was observed in rats or female mice.

Genotoxicity studies have yielded mixed results, with some assays indicating mutagenic

potential, particularly with metabolic activation, while others were negative. Acute toxicity

studies suggest a low order of acute toxicity. This guide summarizes the key findings, presents

quantitative data in tabular format, details the experimental protocols of pivotal studies, and

provides visualizations of the experimental workflows. Notably, a review of the existing

literature did not yield information on the specific signaling pathways involved in the toxicity of

Vat Yellow 4.

Carcinogenicity
The primary evidence regarding the carcinogenic potential of Vat Yellow 4 comes from a long-

term bioassay conducted by the U.S. National Cancer Institute (NCI).[1][2][3]

NCI Bioassay in Rodents
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The NCI conducted a comprehensive bioassay of a commercial formulation of C.I. Vat Yellow
4 in Fischer 344 rats and B6C3F1 mice.[3] The commercial product contained approximately

18.2% Vat Yellow 4, with the remainder being sorbitol, dispersants, glycerin, and water.[1][2][4]

Test Substance: Commercial grade C.I. Vat Yellow 4 formulation.

Animal Models:

Fischer 344 rats (50 males and 50 females per dose group; 20 of each sex for control).

B6C3F1 mice (50 males and 50 females per dose group; 20 of each sex for control).

Administration Route: Oral, via admixture in the diet.

Dosage Levels:

Rats: 3,500 ppm and 7,000 ppm in the diet.

Male Mice: 25,000 ppm and 50,000 ppm in the diet.

Female Mice: 12,500 ppm and 25,000 ppm in the diet.

Duration of Exposure:

Rats: 104 weeks.

Mice: 106 weeks.

Observations: Animals were monitored for signs of toxicity, and body weights were recorded.

At the end of the study, all surviving animals were euthanized and subjected to a complete

histopathological examination.
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Exposure Conditions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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